Cas no 1934436-24-4 (1-(benzylamino)-2,2-dimethylpropylphosphonic acid)

• Product Name: 1-(benzylamino)-2,2-dimethylpropylphosphonic acid
• CAS No: 1934436-24-4
• MF: C₁₂H₂₀NO₃P
• MW: 257.265864372253
• MDL: MFCD29956430
• CID: 5246411
• Update Time: 2025-05-20

1-(benzylamino)-2,2-dimethylpropylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-[2,2-dimethyl-1-[(phenylmethyl)amino]propyl]-
• 1-(benzylamino)-2,2-dimethylpropylphosphonic acid

• MDL： MFCD29956430
• Inchi： 1S/C12H20NO3P/c1-12(2,3)11(17(14,15)16)13-9-10-7-5-4-6-8-10/h4-8,11,13H,9H2,1-3H3,(H2,14,15,16)
• InChI Key： IRCUPRZOQOGXTA-UHFFFAOYSA-N
• SMILES： P(C(NCC1=CC=CC=C1)C(C)(C)C)(=O)(O)O

Additional information on 1-(benzylamino)-2,2-dimethylpropylphosphonic acid

1-(Benzylamino)-2,2-Dimethylpropylphosphonic Acid (CAS No. 1934436-24-4): A Comprehensive Overview

The compound 1-(benzylamino)-2,2-dimethylpropylphosphonic acid (CAS No. 1934436-24-4) is a fascinating molecule with a diverse range of applications in various scientific and industrial fields. This compound, characterized by its unique structure, has garnered significant attention in recent years due to its potential in drug discovery, agrochemicals, and materials science. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to this compound.

Structural Insights and Chemical Properties

The molecular structure of 1-(benzylamino)-2,2-dimethylpropylphosphonic acid comprises a benzylamine group attached to a phosphonic acid moiety via a 2,2-dimethylpropyl chain. This arrangement imparts the compound with unique chemical properties, including high stability and reactivity under specific conditions. The phosphonic acid group is known for its ability to form stable complexes with metal ions, making it valuable in catalysis and coordination chemistry.

Recent studies have highlighted the importance of the benzylamino group in enhancing the bioavailability of the compound when used in pharmaceutical applications. Researchers have explored the influence of this group on the compound's solubility and permeability, which are critical factors in drug delivery systems.

Synthesis and Optimization

The synthesis of 1-(benzylamino)-2,2-dimethylpropylphosphonic acid involves a multi-step process that typically begins with the preparation of the benzylamine derivative. The reaction sequence often includes nucleophilic substitution or condensation reactions to attach the phosphonic acid moiety. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis process, resulting in higher yields and improved purity.

Efforts to scale up the production of this compound have been supported by green chemistry principles, minimizing environmental impact while maintaining high-quality standards. The use of biodegradable solvents and recyclable catalysts has been reported in several studies as effective strategies for sustainable synthesis.

Applications Across Industries

The versatility of 1-(benzylamino)-2,2-dimethylpropylphosphonic acid extends across multiple industries. In agriculture, it has been investigated as a potential ingredient in pesticides due to its ability to inhibit key enzymes in pest species. Field trials conducted in 2023 demonstrated promising results in controlling crop-damaging insects without adverse effects on non-target organisms.

In the pharmaceutical sector, this compound has shown potential as a precursor for developing novel drugs targeting chronic diseases such as cancer and neurodegenerative disorders. Its role as an intermediate in drug synthesis has been highlighted in several recent publications.

Additionally, 1-(benzylamino)-2,2-dimethylpropylphosphonic acid has found applications in materials science as a building block for advanced polymers and coatings. Its ability to form stable cross-links contributes to enhanced mechanical properties and durability of these materials.

Latest Research Findings

Recent research has focused on understanding the interaction of 1-(benzylamino)-2,2-dimethylpropylphosphonic acid with biological systems at molecular levels. Studies using advanced spectroscopic techniques have revealed insights into its binding affinity with proteins and nucleic acids.

A groundbreaking study published in 2023 explored its role as a chiral catalyst in asymmetric synthesis reactions. The findings demonstrated that this compound could significantly accelerate reaction rates while maintaining high enantioselectivity—a critical factor for producing optically pure compounds required by the pharmaceutical industry.

Furthermore, investigations into its environmental fate have provided valuable data on its biodegradability and persistence under different conditions. These studies are crucial for assessing its safety profile when used in agricultural or industrial settings.

Conclusion